Cas no 933682-99-6 (C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine)

• Product Name: C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine
• CAS No: 933682-99-6
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• MDL: MFCD32899739
• CID: 5235704
• Update Time: 2026-03-08

C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine
• 2-Pyrimidinemethanamine, 5-bromo-4,6-dimethyl-

• MDL： MFCD32899739
• Inchi： 1S/C7H10BrN3/c1-4-7(8)5(2)11-6(3-9)10-4/h3,9H2,1-2H3
• InChI Key： QLYROUJWPKUOOW-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(C)=C(Br)C(C)=N1

Additional information on C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine

Recent Advances in the Study of C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine (CAS: 933682-99-6)

The compound C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine (CAS: 933682-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the unique structural features of C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine, which make it a promising scaffold for the design of novel bioactive molecules. The presence of a bromine atom at the 5-position and methyl groups at the 4- and 6-positions of the pyrimidine ring contribute to its distinct electronic and steric properties. These characteristics have been exploited in the development of inhibitors targeting various enzymes and receptors involved in disease pathways.

One of the most notable applications of this compound is in the field of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several lead candidates with promising in vitro and in vivo efficacy.

In addition to its role in kinase inhibition, recent research has explored the potential of C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine as a building block for the synthesis of heterocyclic compounds. A 2022 paper in Organic Letters described a novel synthetic route that leverages the reactivity of the bromine substituent to facilitate cross-coupling reactions, enabling the efficient construction of diverse molecular architectures. This methodology has been applied to the development of new chemical entities with potential applications in antimicrobial and antiviral therapies.

Despite these advancements, challenges remain in the optimization of C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further medicinal chemistry efforts. Ongoing research is focused on refining the pharmacokinetic and pharmacodynamic properties of these molecules, with the goal of advancing them into preclinical and clinical development.

In conclusion, C-(5-Bromo-4,6-dimethyl-pyrimidin-2-yl)-methylamine (CAS: 933682-99-6) represents a versatile and valuable scaffold in modern drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling subject for continued investigation. Future studies will likely explore its potential in additional therapeutic areas, as well as further optimize its properties for enhanced drug-like characteristics. This research brief underscores the importance of this compound in the ongoing quest for innovative and effective medicines.